Cas no 501427-87-8 (2-3-(Trifluoromethyl)PhenylBenzonitrile)

2-3-(Trifluoromethyl)PhenylBenzonitrile structure
501427-87-8 structure
Product Name:2-3-(Trifluoromethyl)PhenylBenzonitrile
CAS No:501427-87-8
MF:C14H8F3N
MW:247.215233802795
MDL:MFCD05978897
CID:1559842
PubChem ID:1392264
Update Time:2025-04-21

2-3-(Trifluoromethyl)PhenylBenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(trifluoromethyl)phenyl]benzonitrile
    • 3'-(Trifluoromethyl)[1,1'-biphenyl]-2-carbonitrile
    • ACMC-209kka
    • AC1LRC4P
    • CTK8B1759
    • MolPort-000-930-582
    • ANW-30920
    • 3'-(Trifluoromethyl)[1,1'-biphenyl]-
    • 3'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carbonitrile
    • AKOS004118648
    • BVA42787
    • DTXSID30362608
    • BS-28589
    • MTFLHNLORJOMIW-UHFFFAOYSA-N
    • 501427-87-8
    • MFCD05978897
    • CS-0210702
    • 2-3-(Trifluoromethyl)PhenylBenzonitrile
    • MDL: MFCD05978897
    • Inchi: 1S/C14H8F3N/c15-14(16,17)12-6-3-5-10(8-12)13-7-2-1-4-11(13)9-18/h1-8H
    • InChI Key: MTFLHNLORJOMIW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C=CC=CC=1C#N)(F)F

Computed Properties

  • Exact Mass: 247.06088375g/mol
  • Monoisotopic Mass: 247.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 23.8Ų

2-3-(Trifluoromethyl)PhenylBenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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2-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; .
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abcr
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